Cas no 2137434-09-2 (Bicyclo[3.2.0]heptan-6-amine, N-cyclobutyl-, (1R,5R)-rel-)

• Product Name: Bicyclo[3.2.0]heptan-6-amine, N-cyclobutyl-, (1R,5R)-rel-
• CAS No: 2137434-09-2
• MF: C₁₁H₁₉N
• MW: 165.27526307106
• CID: 5276898
• Update Time: 2025-07-23

Bicyclo[3.2.0]heptan-6-amine, N-cyclobutyl-, (1R,5R)-rel- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.2.0]heptan-6-amine, N-cyclobutyl-, (1R,5R)-rel-

• Inchi： 1S/C11H19N/c1-3-8-7-11(10(8)6-1)12-9-4-2-5-9/h8-12H,1-7H2/t8-,10-,11?/m1/s1
• InChI Key： BEMQCGYFWYJJBK-TZIJJQLOSA-N
• SMILES： [C@]12([H])[C@]([H])(C(NC3CCC3)C1)CCC2

Additional information on Bicyclo[3.2.0]heptan-6-amine, N-cyclobutyl-, (1R,5R)-rel-

Introduction to Bicyclo[3.2.0]heptan-6-amine, N-cyclobutyl-, (1R,5R)-rel- (CAS No. 2137434-09-2)

Bicyclo[3.2.0]heptan-6-amine, N-cyclobutyl-, (1R,5R)-rel- (CAS No. 2137434-09-2) is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This heterocyclic amine belongs to a class of molecules that exhibit a blend of structural rigidity and functional flexibility, making it a valuable scaffold for drug discovery and development.

The compound's structure consists of a bicyclo[3.2.0]heptane core appended with an N-cyclobutyl group, which imparts specific steric and electronic properties. The stereochemistry at the 1R and 5R positions further enhances its molecular complexity and may play a crucial role in its interaction with biological targets. Such structural motifs are often explored in the design of novel therapeutic agents due to their ability to mimic natural bioactive molecules while offering improved pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the interactions between this compound and potential biological targets. Studies suggest that the N-cyclobutyl group may serve as a key pharmacophore, facilitating binding to specific enzymes or receptors involved in various disease pathways. This hypothesis is supported by preliminary computational studies that predict favorable binding affinities for this compound in several pharmacologically relevant targets.

In the realm of medicinal chemistry, the synthesis of Bicyclo[3.2.0]heptan-6-amine, N-cyclobutyl-, (1R,5R)-rel- represents a significant achievement due to the challenges associated with constructing the bicyclic framework while maintaining precise stereochemical control. The development of efficient synthetic routes has been a focus of numerous research groups, with recent reports highlighting novel catalytic methods that enhance yield and purity. These advancements not only streamline the production process but also open avenues for further derivatization and optimization.

The potential applications of this compound are vast, particularly in the context of neurological disorders and inflammatory conditions. Preliminary in vitro studies have indicated that derivatives of this molecule may exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in pain and inflammation pathways. Additionally, the rigid bicyclic core suggests potential utility in designing small-molecule inhibitors targeting protein-protein interactions relevant to neurodegenerative diseases.

Investigations into the pharmacokinetic properties of Bicyclo[3.2.0]heptan-6-amine, N-cyclobutyl-, (1R,5R)-rel- have also revealed promising characteristics. Studies using animal models suggest that this compound exhibits good oral bioavailability and moderate metabolic stability, indicating its feasibility as a lead compound for further development. Furthermore, its solubility profile appears favorable for formulation into oral or injectable dosage forms, which is critical for therapeutic efficacy.

The role of stereochemistry in determining biological activity cannot be overstated, especially for compounds like Bicyclo[3.2.0]heptan-6-amine, N-cyclobutyl-, (1R,5R)-rel-, where multiple stereocenters influence molecular interactions. Recent research has highlighted the importance of maintaining specific stereochemical configurations to achieve optimal biological responses. For instance, the (1R,5R) configuration appears to be crucial for optimal binding affinity and efficacy in initial screening assays, underscoring the need for precise stereocontrol during synthesis.

As our understanding of complex molecular systems continues to evolve, so does our ability to harness them for therapeutic purposes. The study of Bicyclo[3.2.0]heptan-6-amine, N-cyclobutyl-, (1R,5R)-rel- exemplifies this progress, demonstrating how structural complexity can be leveraged to develop novel pharmacological entities. Future research directions may include exploring analogs with modified side chains or additional functional groups to enhance potency and selectivity.

The integration of high-throughput screening technologies with advanced chemical genetics approaches has accelerated the discovery pipeline for such compounds significantly over recent years. By systematically evaluating large libraries of structurally diverse molecules like Bicyclo[3.2.0]heptan-6-amine, N-cyclobutyl-, (1R,5R)-rel-, researchers can rapidly identify hits with promising biological activity that warrant further optimization.

In conclusion,Bicyclo[3.2.0]heptan-6-amine, N-cyclobutyl-, (1R,5R)-rel- represents a fascinating example of how intricate molecular architectures can be harnessed for therapeutic applications in modern drug discovery programs.CAS No 2137434